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Compound of Interest

Compound Name: 4-Ethylcyclohexanamine

Cat. No.: B1348350 Get Quote

Technical Support Center: 4-
Ethylcyclohexanamine
This guide provides essential information on the proper storage and handling of 4-
Ethylcyclohexanamine to ensure laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)
Storage

Q: What are the recommended storage conditions for 4-Ethylcyclohexanamine?

A: It is recommended to store 4-Ethylcyclohexanamine in a dry, cool, and well-ventilated

place.[1][2][3][4][5] Keep containers tightly closed and store them in a corrosives area.[2]

[4] The general recommendation for amines is to store them at temperatures below 30°C

(86°F) to maintain stability.[6] It is also advised to protect the material from direct sunlight.

[1]

Q: What type of containers should be used for storing 4-Ethylcyclohexanamine?

A: Store 4-Ethylcyclohexanamine in its original, tightly closed container.[1] For amines in

general, containers made of high-density polyethylene (HDPE) or glass are suitable as

they are non-reactive.[6]
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Q: Are there any materials that are incompatible with 4-Ethylcyclohexanamine?

A: Yes, 4-Ethylcyclohexanamine is incompatible with strong acids, acid anhydrides, acid

chlorides, bases, and strong oxidizing agents.[2][7]

Handling

Q: What personal protective equipment (PPE) is required when handling 4-
Ethylcyclohexanamine?

A: When handling this chemical, it is essential to wear protective gloves, protective

clothing, eye protection, and face protection.[1][3][7] In some situations, a face shield,

apron, and/or rubber boots may be warranted.[7] For respiratory protection, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used if

exposure limits are exceeded or if irritation occurs.[2]

Q: What are the necessary engineering controls for handling 4-Ethylcyclohexanamine?

A: 4-Ethylcyclohexanamine should be handled in a well-ventilated area or under a

chemical fume hood.[2][3][4] Use explosion-proof electrical, ventilating, and lighting

equipment.[1][4] Ensure that eyewash stations and safety showers are located near the

workstation.[2][4]

Q: What should I do in case of accidental exposure?

A:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water.[1][5] Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and get immediate

medical attention.[1][2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a doctor.[1][2]
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][2][5] Never give

anything by mouth to an unconscious person and seek immediate medical attention.[2]

Q: How should I handle spills of 4-Ethylcyclohexanamine?

A: In case of a spill, eliminate all ignition sources.[1] Use personal protective equipment

and evacuate unnecessary personnel.[2] For containment, you can sweep up and shovel

the substance into suitable containers for disposal.[2] After the material has been picked

up, ventilate the area and wash the spill site.[8]

Disposal

Q: How should I dispose of 4-Ethylcyclohexanamine waste?

A: Dispose of the contents and container in accordance with local, regional, national, and

international regulations.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C8H17N [9]

Molecular Weight 127.23 g/mol [9]

Form Solid [10]

Storage Temperature
Below 30°C (86°F) is generally

recommended for amines.
[6]

Experimental Workflow
Below is a diagram illustrating the safe handling workflow for 4-Ethylcyclohexanamine.
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Safe Handling Workflow for 4-Ethylcyclohexanamine

Preparation Handling Cleanup & Disposal

Receive Chemical Store in Cool, Dry, 
Well-Ventilated Area Review Safety Data Sheet Wear Appropriate PPE Work in Fume Hood Use in Experiment Clean Workstation Dispose of Waste Properly

Click to download full resolution via product page

Safe handling workflow for 4-Ethylcyclohexanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348350#storage-and-handling-recommendations-
for-4-ethylcyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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